Cas no 898754-61-5 (3-(2,6-Dimethylphenyl)-4'-thiomethylpropiophenone)

• Product Name: 3-(2,6-Dimethylphenyl)-4'-thiomethylpropiophenone
• CAS No: 898754-61-5
• MF: C₁₈H₂₀OS
• MW: 284.415803909302
• MDL: MFCD03843777
• CID: 869510
• PubChem ID: 24726390
• Update Time: 2025-04-19

3-(2,6-Dimethylphenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
• 3-(2,6-DIMETHYLPHENYL)-4'-THIOMETHYLPROPIOPHENONE
• AKOS016022182
• 3-(2,6-Dimethylphenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
• 898754-61-5
• DTXSID20644783
• MFCD03843777
• 3-(2,6-Dimethylphenyl)-4'-thiomethylpropiophenone

• MDL： MFCD03843777
• Inchi： 1S/C18H20OS/c1-13-5-4-6-14(2)17(13)11-12-18(19)15-7-9-16(20-3)10-8-15/h4-10H,11-12H2,1-3H3
• InChI Key： UEKCKQJXGVFIOF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 284.12300
• Monoisotopic Mass: 284.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.84080